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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rhodinyl acetate is a valuable fragrance and flavor compound characterized by its pleasant,

rosy aroma. It is an ester primarily composed of citronellyl acetate and geranyl acetate. This

document provides detailed laboratory protocols for the synthesis of rhodinyl acetate via the

esterification of rhodinol (a mixture of citronellol and geraniol) with acetic anhydride. Two

distinct catalytic methods are presented: a heterogeneous catalysis approach using a zeolite

catalyst and a general method representing homogeneous catalysis with a Lewis acid. These

protocols are intended to guide researchers in the successful synthesis, purification, and

characterization of rhodinyl acetate.

Chemical Profile and Physical Properties
Rhodinyl acetate is a colorless to pale yellow liquid.[1] Its value in the fragrance industry is

due to its stability and lasting floral scent.[2] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

CAS Number 141-11-7 [2]

Molecular Formula C₁₂H₂₂O₂ [2]

Molecular Weight 198.30 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point ~256.4 °C at 760 mmHg [1]

Density ~0.896 g/mL at 25 °C [1]

Refractive Index ~1.4510–1.4570 at 20 °C [1]

Solubility

Soluble in alcohol and fixed

oils; insoluble in water,

glycerin, and propylene glycol.

[1]

Synthesis Protocols
Rhodinyl acetate is synthesized by the acetylation of rhodinol. The following protocols detail

two effective methods for this transformation.

Protocol 1: Heterogeneous Catalysis using Zeolite
This protocol is adapted from a study on the esterification of rhodinol fraction from citronella oil.

[3] It offers the advantage of easy catalyst removal by simple filtration.

Materials and Reagents:

Rhodinol (a mixture of citronellol and geraniol)

Acetic anhydride

Zeolite catalyst (e.g., HZSM-5)

Distilled water

n-Hexane (for GC-MS analysis)
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Equipment:

Round-bottom flask (20 mL)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Condenser (optional, for reflux)

Filtration apparatus

Separatory funnel

pH indicator paper or pH meter

Procedure:

To a 20 mL round-bottom flask, add 10 mL of rhodinol (containing approximately 0.02 mole of

citronellol and 0.01 mole of geraniol).

Add 2.92 mL (0.03 mole) of acetic anhydride to the flask.

Add 0.14 g of zeolite catalyst.

Heat the mixture to 130°C with constant stirring for 1 hour.

After the reaction is complete, cool the mixture to room temperature.

Separate the zeolite catalyst from the organic liquid by filtration.

Transfer the filtrate to a separatory funnel and wash it repeatedly with distilled water until the

pH of the aqueous phase is neutral (pH 7).

Separate the organic phase, which is the desired rhodinyl acetate product.

The product can be further purified by vacuum distillation if required.

Characterize the product using Gas Chromatography-Mass Spectrometry (GC-MS).
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Quantitative Data for Protocol 1:

Parameter Value Reference

Optimal Reactant Mole Ratio
1:1 (Rhodinol:Acetic

Anhydride)
[3]

Optimal Reaction Time 1 hour [3]

Yield of Citronellyl Acetate 74.06% [3]

Yield of Geranyl Acetate 95.92% [3]

Protocol 2: Homogeneous Catalysis (General Method)
This protocol is a generalized procedure based on common organic synthesis techniques for

the acetylation of alcohols using a soluble acid or Lewis acid catalyst.

Materials and Reagents:

Rhodinol

Acetic anhydride

Catalyst (e.g., a few drops of concentrated sulfuric acid or a catalytic amount of p-

toluenesulfonic acid)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate

Ethyl acetate or diethyl ether (for extraction)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Heating mantle or oil bath

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

In a round-bottom flask, combine rhodinol and a stoichiometric equivalent of acetic

anhydride.

Carefully add a catalytic amount of sulfuric acid or p-toluenesulfonic acid to the mixture.

Heat the reaction mixture under reflux for 1-2 hours, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with ethyl acetate or diethyl ether.

Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the

acid catalyst and remove excess acetic acid. (Caution: CO₂ evolution).

Wash the organic layer with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

rhodinyl acetate.

Purify the crude product by vacuum distillation.
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Experimental Workflow Diagrams
The following diagrams illustrate the logical flow of the synthesis protocols.
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Caption: Workflow for the heterogeneous catalysis synthesis of rhodinyl acetate.
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Caption: Workflow for the homogeneous catalysis synthesis of rhodinyl acetate.

Biological Activity and Signaling Pathways
Rhodinyl acetate is primarily utilized as a fragrance and flavoring agent.[2][4] Extensive

searches of the scientific literature did not yield any specific information linking rhodinyl
acetate to the modulation of signaling pathways relevant to drug development or other targeted

biological activities. Its use is predominantly in the fields of perfumery and food science.

Safety and Handling
Acetic anhydride is corrosive and a lachrymator. Handle in a well-ventilated fume hood.

Acid catalysts such as sulfuric acid are highly corrosive.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085566#laboratory-synthesis-protocol-for-rhodinyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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